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Compound of Interest

chloromethanesulfonylicyclopropan
Compound Name:
e

Cat. No.: B6164038

An In-depth Technical Guide on the Core Properties of Chloromethanesulfonylcyclopropane
and Related Compounds

Disclaimer

The chemical name "chloromethanesulfonylcyclopropane” is ambiguous and does not
correspond to a standard, well-documented compound in the chemical literature based on the
conducted searches. This guide provides information on closely related and structurally similar
compounds to offer insights into the potential properties and characteristics of such a molecule.
The primary related compounds discussed are Cyclopropanesulfonyl chloride and
Chloromethanesulfonyl chloride.

Introduction

Cyclopropane-containing molecules are of significant interest in medicinal chemistry and
materials science due to the unique conformational constraints and electronic properties
imparted by the three-membered ring.[1][2] The incorporation of a sulfonyl group, particularly a
chloromethanesulfonyl group, would be expected to confer a range of chemical reactivities
useful in synthetic chemistry and drug development. This document aims to provide a technical
overview of the fundamental properties, potential synthetic routes, and safety considerations
based on available data for analogous compounds.
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Physicochemical Properties

Quantitative data for "chloromethanesulfonylcyclopropane” is unavailable. The following

table summarizes the known properties of related compounds to provide an estimation of its

characteristics.

Property Cyclo-propanesulfonyl Chlor-omethanesulfonyl
chloride chloride

CAS Number 139631-62-2 3518-65-8
Molecular Formula CsHsCIO2S CH2Cl202S
Molecular Weight 140.59 g/mol 149.00 g/mol
Appearance Not specified Not specified
Boiling Point Not available Not available
Melting Point Not available Not available
Density Not available Not available
Solubility Reacts with water[3] Reacts with water

Synthesis and Reactivity
Synthesis of the Cyclopropane Ring

The formation of a cyclopropane ring is a fundamental transformation in organic synthesis.
Several methods are well-established, including:

¢ Simmons-Smith Reaction: This reaction involves the use of a carbenoid, typically generated
from diiodomethane and a zinc-copper couple, to cyclopropanate an alkene.[1] The reaction
is known for its stereospecificity.

o Wurtz Reaction (Intramolecular): An intramolecular Wurtz reaction of a 1,3-dihalopropane
using sodium metal can produce cyclopropane.[4]

o Catalytic Methods: Modern synthetic methods often employ transition metal catalysts, such
as palladium or cobalt, to facilitate cross-coupling reactions that form the cyclopropane ring.
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[5]

A general workflow for the synthesis of a functionalized cyclopropane derivative is depicted
below.
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General Synthetic Workflow for Functionalized Cyclopropanes
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Hazardous Chemical Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chloromethanesulfonylcyclopropane fundamental
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6164038#chloromethanesulfonylcyclopropane-
fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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